Cas no 3019-30-5 (1-(benzylsulfanylmethyl)-4-nitrobenzene)
3019-30-5 structure
Product Name:1-(benzylsulfanylmethyl)-4-nitrobenzene
CAS No:3019-30-5
MF:C14H13NO2S
MW:259.32352232933
CID:915965
PubChem ID:265418
Update Time:2025-04-19
1-(benzylsulfanylmethyl)-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzylsulfanylmethyl)-4-nitrobenzene
- 1-[(benzylsulfanyl)methyl]-4-nitrobenzene
- AC1L6DXC
- AC1Q1ZDR
- Ambcb7822459
- benzyl-(4-nitro-benzyl)-sulfide
- CTK1C6273
- NCIOpen2_007021
- NSC101359
- NSC 101359
- AKOS000420352
- CHEMBL4525856
- 1-[(benzylthio)methyl]-4-nitrobenzene
- 3019-30-5
- SR-01000278536
- SR-01000278536-1
- STL380986
- NSC-101359
- DTXSID10295349
-
- Inchi： 1S/C14H13NO2S/c16-15(17)14-8-6-13(7-9-14)11-18-10-12-4-2-1-3-5-12/h1-9H,10-11H2
- InChI Key： ZNXCGGYOTWSEAE-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 259.06700
- Monoisotopic Mass: 259.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.12000
- LogP: 4.55140
1-(benzylsulfanylmethyl)-4-nitrobenzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-(benzylsulfanylmethyl)-4-nitrobenzene Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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